Cas no 1217500-68-9 ((5-(Benzyloxy)-2-fluorophenyl)boronic acid)

• Product Name: (5-(Benzyloxy)-2-fluorophenyl)boronic acid
• CAS No: 1217500-68-9
• MF: C₁₃H₁₂BFO₃
• MW: 246.041987419128
• MDL: MFCD13195645
• CID: 835968
• PubChem ID: 53216297
• Update Time: 2025-06-08

(5-(Benzyloxy)-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(Benzyloxy)-2-fluorophenyl)boronic acid
• 5-(Benzyloxy)-2-fluorophenylboronic acid
• (2-fluoro-5-phenylmethoxyphenyl)boronic acid
• 5-Benzyloxy-2-fluorophenylboronic acid
• [5-(Benzyloxy)-2-fluorophenyl]boronic acid
• RL00977
• FCH2811635
• 2-Fluoro-5-benzyloxyphenylboronic acid
• PC412231
• BC001142
• AX8236059
• X1664
• Bor
• Boronic acid, B-[2-fluoro-5-(phenylmethoxy)phenyl]-
• DB-029064
• MFCD13195645
• (5-(Benzyloxy)-2-fluorophenyl)boronicacid
• AKOS015839394
• Z2044777911
• 1217500-68-9
• DS-17583
• N12374
• CS-0174851
• EN300-7375076
• J-516758
• DTXSID90681549

• MDL： MFCD13195645
• Inchi： 1S/C13H12BFO3/c15-13-7-6-11(8-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2
• InChI Key： DIHHJULQESBDHE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1B(O)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.08600
• Monoisotopic Mass: 246.0863526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Boiling Point: 439.6±55.0°C at 760 mmHg
• PSA: 49.69000
• LogP: 1.08450

(5-(Benzyloxy)-2-fluorophenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD236059)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (5-(Benzyloxy)-2-fluorophenyl)boronic acid

(5-(Benzyloxy)-2-fluorophenyl)boronic acid (CAS No. 1217500-68-9): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

(5-(Benzyloxy)-2-fluorophenyl)boronic acid (CAS No. 1217500-68-9) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This boronic acid derivative is characterized by the presence of a benzyloxy and a fluorine substituent on the phenyl ring, which imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of (5-(Benzyloxy)-2-fluorophenyl)boronic acid typically involves the reaction of 5-benzyloxy-2-fluorobromobenzene with bis(pinacolato)diboron in the presence of a palladium catalyst, such as Pd(dppf)Cl₂. This Suzuki coupling reaction is a well-established method for introducing boronic acid functionalities into aromatic compounds. The resulting product can be further modified through various chemical transformations to generate a wide range of derivatives with diverse biological activities.

One of the key advantages of (5-(Benzyloxy)-2-fluorophenyl)boronic acid is its ability to participate in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of the boronic acid group allows for efficient and selective coupling with halogenated substrates, enabling the construction of complex molecular architectures with high precision.

In recent years, (5-(Benzyloxy)-2-fluorophenyl)boronic acid has been utilized in the development of novel therapeutic agents targeting various diseases. For instance, it has been employed in the synthesis of inhibitors for specific enzymes involved in cancer pathways. The fluorine substituent on the phenyl ring can enhance the lipophilicity and metabolic stability of the final product, which are crucial factors for optimizing drug efficacy and pharmacokinetic properties.

Moreover, (5-(Benzyloxy)-2-fluorophenyl)boronic acid has shown promise in the field of imaging agents. The unique electronic properties conferred by the fluorine atom make it an attractive candidate for developing radiolabeled compounds used in positron emission tomography (PET). These imaging agents can provide valuable insights into disease progression and treatment response, facilitating personalized medicine approaches.

The physical and chemical properties of (5-(Benzyloxy)-2-fluorophenyl)boronic acid have been extensively studied. It is a white crystalline solid that is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF). Its melting point is reported to be around 130-132°C, and it exhibits good stability under standard laboratory conditions.

In terms of safety and handling, (5-(Benzyloxy)-2-fluorophenyl)boronic acid should be stored under inert atmosphere to prevent oxidation and degradation. It is recommended to use appropriate personal protective equipment (PPE) when handling this compound to ensure safety. Additionally, proper waste disposal procedures should be followed to minimize environmental impact.

The versatility of (5-(Benzyloxy)-2-fluorophenyl)boronic acid extends beyond its use as an intermediate in synthetic chemistry. It has also found applications in materials science, where it can be incorporated into polymers or other materials to impart specific functional properties. For example, its use in polymer-based drug delivery systems has been explored to improve drug release profiles and enhance therapeutic outcomes.

In conclusion, (5-(Benzyloxy)-2-fluorophenyl)boronic acid (CAS No. 1217500-68-9) is a highly valuable compound with a wide range of applications in medicinal chemistry, materials science, and imaging technologies. Its unique structural features and chemical reactivity make it an essential building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.